Cas no 957494-09-6 ((3S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)heptanoic acid)

(3S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)heptanoic acid is a protected amino acid derivative featuring both Boc (tert-butoxycarbonyl) and Cbz (benzyloxycarbonyl) protecting groups on its amine functionalities. This compound is particularly useful in peptide synthesis, where selective deprotection strategies are required. The Boc group offers acid-labile protection, while the Cbz group can be removed via hydrogenolysis, allowing for orthogonal deprotection pathways. The carboxylic acid terminus enables further coupling reactions, making it a versatile intermediate for constructing complex peptide architectures. Its stereochemical purity (3S configuration) ensures consistency in chiral synthesis applications. This compound is valued for its stability under standard handling conditions and its compatibility with solid-phase peptide synthesis methodologies.
(3S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)heptanoic acid structure
957494-09-6 structure
Product Name:(3S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)heptanoic acid
CAS No:957494-09-6
MF:C20H30N2O6
MW:394.462006092072
CID:2157571
PubChem ID:24889285
Update Time:2025-06-13

(3S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)heptanoic acid Chemical and Physical Properties

Names and Identifiers

    • Cbz-β-holys(boc)-oh
    • Z-
    • A-HoLys(Boc)-OH
    • (3S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)heptanoic acid
    • MDL: MFCD05865264
    • Inchi: 1S/C20H30N2O6/c1-20(2,3)28-18(25)21-12-8-7-11-16(13-17(23)24)22-19(26)27-14-15-9-5-4-6-10-15/h4-6,9-10,16H,7-8,11-14H2,1-3H3,(H,21,25)(H,22,26)(H,23,24)/t16-/m0/s1
    • InChI Key: FILVPJFCVOSPHX-INIZCTEOSA-N
    • SMILES: O(C(NCCCC[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 13
  • Complexity: 497
  • Topological Polar Surface Area: 114

(3S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)heptanoic acid Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

(3S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)heptanoic acid Pricemore >>

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Additional information on (3S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)heptanoic acid

Comprehensive Overview of (3S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)heptanoic acid (CAS No. 957494-09-6)

(3S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)heptanoic acid (CAS No. 957494-09-6) is a specialized organic compound widely recognized in pharmaceutical and biochemical research. This compound features a unique heptanoic acid backbone with dual carbamate protections, making it a valuable intermediate in peptide synthesis and drug development. Its structural complexity and functional groups, including the tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) moieties, contribute to its versatility in protecting amine functionalities during multi-step synthetic processes.

In recent years, the demand for custom peptide synthesis and protected amino acid derivatives has surged, driven by advancements in bioconjugation and targeted drug delivery systems. Researchers frequently search for compounds like CAS No. 957494-09-6 to explore applications in prodrug design and enzyme-responsive release mechanisms. The compound’s chiral center at the 3-position also makes it relevant for studies on stereoselective catalysis and asymmetric synthesis, aligning with the growing interest in green chemistry and sustainable methodologies.

The physicochemical properties of this compound, such as solubility in organic solvents like dimethylformamide (DMF) and dichloromethane (DCM), further enhance its utility in solid-phase peptide synthesis (SPPS). Laboratories focusing on high-throughput screening or combinatorial chemistry often prioritize such derivatives to streamline the production of peptide libraries. Additionally, its stability under acidic conditions (due to Boc protection) and selective deprotection protocols are frequently discussed in forums and publications related to organic synthesis optimization.

From an industrial perspective, CAS No. 957494-09-6 is part of a broader trend toward tailor-made building blocks for biopharmaceuticals. Companies engaged in contract research organizations (CROs) or API manufacturing seek such compounds to meet the rising demand for personalized medicine and precision therapeutics. The compound’s compatibility with automated synthesis platforms also positions it as a critical component in the era of AI-driven drug discovery, where efficiency and reproducibility are paramount.

In summary, (3S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)heptanoic acid exemplifies the intersection of traditional organic chemistry and modern biotechnological applications. Its role in facilitating complex molecular architectures underscores its importance in both academic and industrial settings, while its alignment with cutting-edge research trends ensures continued relevance in scientific discourse.

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